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Compound of Interest

Compound Name: (-)-gamma-Ionone

Cat. No.: B1251174 Get Quote

This document provides essential safety and logistical information for the proper disposal of (-)-
gamma-Ionone, tailored for researchers, scientists, and drug development professionals. The

following procedural guidance is based on globally harmonized system (GHS) classifications

and standard laboratory safety protocols.

Hazard Summary
(-)-gamma-Ionone is classified as a substance that causes skin and eye irritation and is

harmful to aquatic life with long-lasting effects.[1][2][3] Adherence to proper disposal

procedures is crucial to mitigate these risks and ensure environmental protection.

Hazard Classification GHS Code Description

Skin Corrosion / Irritation H315 Causes skin irritation.[1][2][3]

Serious Eye Damage /

Irritation
H319

Causes serious eye irritation.

[1][3]

Hazardous to the Aquatic

Environment (Long-term)
H411 / H412

Toxic or harmful to aquatic life

with long lasting effects.[2][3]

Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of (-)-
gamma-Ionone waste.
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Start: (-)-gamma-Ionone Waste Generated

Is this a spill?
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No

No, bulk waste
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Yes, small
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Yes, large
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Collect into a suitable,
labeled hazardous waste container

Recycle or dispose of
container via approved

waste handler

Store in a designated,
secure area

Arrange for pickup by a
certified hazardous

waste disposal service
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Caption: Disposal workflow for (-)-gamma-Ionone from generation to final disposal.
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Detailed Disposal Protocols
Disposal of (-)-gamma-Ionone must be conducted in accordance with local, regional, and

national regulations.[1] Never dispose of this chemical into drainage systems or the

environment.[1]

Unused or Waste Product
For (-)-gamma-Ionone that is no longer needed or is considered waste:

Containerization: Ensure the waste product is stored in its original container or a compatible,

properly sealed, and clearly labeled waste container. The label should identify the contents

as "Hazardous Waste: (-)-gamma-Ionone" and include appropriate hazard symbols.

Storage: Store the waste container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong acids, alkalis, or oxidizing agents.[1][3] Keep the

container tightly closed.

Disposal: Arrange for the collection of the waste by a licensed hazardous waste disposal

company. Provide the disposal company with a copy of the Safety Data Sheet (SDS). P501

advises to dispose of contents/container to an approved disposal site or waste disposal

plant.[1][2]

Empty Containers
Empty containers may retain product residue and should be treated as hazardous waste.[4]

Decontamination: If local regulations permit, triple-rinse the container with a suitable solvent.

The rinsate should be collected and treated as hazardous waste.

Disposal: Once decontaminated, the container can often be offered for recycling. If not

decontaminated, it must be disposed of as hazardous waste through an approved waste

handling site.[1][2][3]

Spill Cleanup Protocol
In the event of a spill, immediate action is necessary to contain the material and prevent

environmental release.
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Safety First: Ensure adequate ventilation and wear appropriate Personal Protective

Equipment (PPE), including protective gloves, eye protection, and face protection.[1]

Remove all sources of ignition.[5]

Containment: For small spills, immediately contain the spillage using an inert, non-

combustible absorbent material such as sand, dry clay, or vermiculite.[1][3][5] Prevent the

spill from entering drains, surface water, or soil.[2][3]

Collection: Carefully sweep or scoop up the absorbed material and place it into a suitable,

sealable container for hazardous waste.[5]

Final Cleanup: Clean the spill area thoroughly with soap and water. Collect the cleaning

water and any contaminated materials for disposal as hazardous waste.

Disposal: Label the container with the spill cleanup waste and dispose of it according to the

procedures for hazardous waste outlined above.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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